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From the Senior Application Scientist's Desk:

Welcome to the technical support center for neurotensin receptor (NTR) research. As a Senior

Application Scientist, I've seen firsthand the immense potential of targeting NTRs for

therapeutic development in areas like pain, schizophrenia, and cancer.[1][2] I also understand

the significant technical hurdles researchers face when working with these G protein-coupled

receptors (GPCRs).[3][4] Their complex structure and inherent instability outside of the cell

membrane make expression and purification a formidable challenge.[3][5][6]

This guide is designed to be a practical resource, providing not just protocols, but the

underlying rationale to help you troubleshoot and optimize your experiments. We'll delve into

common questions, tackle specific problems, and provide detailed workflows to streamline your

research.

Frequently Asked Questions (FAQs)
Here are some of the most common questions we receive from researchers working with

neurotensin receptors:
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Q1: Which expression system is best for my neurotensin receptor subtype?

There is no one-size-fits-all answer, as the optimal system depends on your downstream

application. Here’s a breakdown of the most common choices:

Expression System Key Advantages Key Disadvantages Best For

E. coli

Rapid growth, low

cost, easy genetic

manipulation, suitable

for isotope labeling.[7]

Lacks post-

translational

modifications, protein

may misfold or form

inclusion bodies.

High-yield production

for structural studies

(e.g., NMR, X-ray

crystallography),

especially when using

stabilized mutants.[7]

[8]

Insect Cells (e.g., Sf9)

Capable of some

post-translational

modifications, higher

likelihood of correct

folding than E. coli.

More expensive and

time-consuming than

bacterial expression.

Functional assays and

studies where some

post-translational

modifications are

important.[9]

Mammalian Cells

(e.g., HEK293, CHO)

Provides the most

native-like

environment with

proper post-

translational

modifications and

folding.

Highest cost, slowest

workflow, and typically

lower yields.

Cell-based signaling

assays, studying

receptor

pharmacology in a

native context.

Expert Insight: For structural biology, engineered E. coli strains like C41(DE3) have shown

improved expression of membrane proteins, including NTRs.[8] Combining this with fusion

partners like maltose-binding protein (MBP) or thioredoxin (TrxA) at the N- and C-terminus,

respectively, can significantly enhance expression and stability.[8][10][11]

Q2: My neurotensin receptor expression is very low. How can I improve it?

Low expression is a common hurdle. Here are several strategies to try:
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Codon Optimization: Synthesize your gene with codons optimized for your chosen

expression host.[12]

Promoter and Induction Strength: In E. coli, strong promoters like T7 are common, but high-

level expression can be toxic.[8] Try reducing the IPTG concentration (e.g., to 0.25 mM) or

lowering the induction temperature (e.g., 18-20°C) to slow down protein production and allow

for proper folding.[8]

Fusion Partners: As mentioned, N-terminal fusions like MBP can aid in solubility and

expression.[8][10] C-terminal fusions like thioredoxin can also have a stabilizing effect.[10]

[11]

Directed Evolution: For challenging targets, directed evolution techniques can be used to

select for receptor variants with enhanced expression and stability in a particular host.[7]

Q3: My receptor is aggregating during purification. What can I do?

Aggregation is often a sign of instability. Here’s how to address it:

Detergent Choice: The detergent used to solubilize the receptor from the cell membrane is

critical. There is no universal best detergent, and screening is often necessary.[13] Start with

milder non-ionic detergents like Dodecyl Maltoside (DDM) or Lauryl Maltose Neopentyl

Glycol (LMNG).[6][14]

Additives: Including cholesterol analogues (like CHS) and glycerol in your buffers can help

stabilize the receptor.[5][14]

Ligand Stabilization: The presence of a high-affinity agonist or antagonist can lock the

receptor into a more stable conformation.[5]

Lipid Environment: For some applications, consider detergent-free approaches using

amphipathic polymers like polymethacrylate (PMA) or styrene maleic acid (SMA) to maintain

a lipid environment around the receptor.[9]

Q4: How do I choose the right affinity tag for purification?

The choice of affinity tag can impact both purification efficiency and receptor stability.
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Polyhistidine-tags (His-tags): The most common choice, allowing for purification via

immobilized metal affinity chromatography (IMAC).[15] A 10xHis tag generally provides

stronger binding than a 6xHis tag, which can be beneficial for stringent washing steps.[15]

Strep-tag: Often provides higher purity than His-tags due to more specific binding.

FLAG-tag: Useful for immunoprecipitation and can be used for affinity purification.

Biotin-tag: In vivo biotinylation of a "Bio tag" can lead to very high purification efficiency when

used with avidin-based resins.[10][11]

Expert Insight: Combining tags can be a powerful strategy. For example, using an N-terminal

MBP tag for initial capture and a C-terminal His-tag for a polishing step.

Troubleshooting Guides
Section 1: Expression Optimization
Problem: No or very low expression of the neurotensin receptor in E. coli.
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Possible Cause Troubleshooting Strategy Rationale

mRNA instability or poor

translation

Codon-optimize the gene for

E. coli.[12]

Matching codon usage to the

expression host improves

translation efficiency.

Toxicity of the receptor protein

Lower the induction

temperature (e.g., 18-20°C)

and IPTG concentration (e.g.,

0.1-0.25 mM).[8] Use a weaker

promoter or a tightly regulated

expression system.

Slower expression rates can

reduce toxicity and allow more

time for correct protein folding

and membrane insertion.[8]

Misfolding and degradation

Co-express molecular

chaperones. Add a stabilizing

fusion partner like MBP or

thioredoxin.[10][11]

Chaperones can assist in

proper folding, while fusion

partners can increase solubility

and protect against

proteolysis.

Proteolytic degradation

Engineer out protease-

sensitive sites in flexible loop

regions.[10][11] Always include

protease inhibitors during cell

lysis and purification.[6]

Removing cleavage sites can

prevent truncation of the

receptor. Protease inhibitors

protect the full-length protein.

Section 2: Solubilization and Purification
Problem: The receptor is in the insoluble pellet after cell lysis.
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Possible Cause Troubleshooting Strategy Rationale

Inefficient cell lysis

Use a combination of

enzymatic (lysozyme) and

mechanical (sonication, French

press) methods.

Ensures complete disruption of

the cell wall and release of

membrane fragments.

Formation of inclusion bodies

Optimize expression conditions

as described above (lower

temperature, lower inducer

concentration).

Slower expression promotes

proper folding and membrane

insertion over aggregation into

inclusion bodies.

Ineffective solubilization

Screen a panel of detergents

(e.g., DDM, LMNG, Triton X-

100, CHAPS).[15][16]

Optimize detergent

concentration (typically 1-2%

w/v).

Different detergents have

varying abilities to extract

membrane proteins while

maintaining their native fold.

[13]

Problem: The receptor is lost or aggregated during affinity chromatography.
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Possible Cause Troubleshooting Strategy Rationale

Receptor instability in

detergent

Add stabilizing agents to all

buffers: 10-20% glycerol, a

cholesterol analogue like CHS,

and the receptor's ligand

(agonist or antagonist).[5]

These additives help mimic the

native membrane environment

and stabilize a single

conformational state of the

receptor.

Non-specific binding to the

resin

Increase the salt concentration

(e.g., up to 500 mM NaCl) and

include a low concentration of

a mild non-ionic detergent in

the wash buffers.

Reduces ionic and

hydrophobic interactions that

cause non-specific binding of

contaminating proteins.

Precipitation on the column

Perform all purification steps at

4°C. Ensure adequate

detergent concentration is

maintained throughout the

process.

Low temperatures enhance

protein stability. Dropping

below the critical micelle

concentration of the detergent

can cause the receptor to

precipitate.

Experimental Protocols
Protocol 1: Small-Scale Detergent Screening for NTR
Solubilization

Membrane Preparation: Grow and induce a small culture (e.g., 50 mL) of cells expressing

your NTR construct. Harvest the cells and lyse them. Isolate the cell membranes by

ultracentrifugation.

Aliquoting: Resuspend the membrane pellet in a buffer without detergent (e.g., 20 mM

HEPES pH 7.5, 150 mM NaCl) and aliquot into several microcentrifuge tubes.

Detergent Addition: To each tube, add a different detergent (e.g., DDM, LMNG, Triton X-100,

CHAPS) to a final concentration of 1% (w/v).

Solubilization: Incubate the tubes with gentle rotation for 1-2 hours at 4°C.
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Clarification: Centrifuge the tubes at high speed (e.g., 100,000 x g) for 30 minutes to pellet

any unsolubilized material.

Analysis: Carefully collect the supernatant (the solubilized fraction). Analyze a sample of the

supernatant and the pellet by SDS-PAGE and Western blot using an antibody against your

affinity tag to determine which detergent most efficiently extracted the receptor.

Self-Validation: The presence of a strong band for your receptor in the supernatant and a faint

band in the pellet indicates successful solubilization.

Visualizations
Neurotensin Receptor 1 (NTR1) Signaling Pathway
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Caption: Canonical Gq-mediated and β-arrestin signaling pathways activated by the

Neurotensin Receptor 1 (NTR1).[7]

General Workflow for NTR Purification
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Caption: A generalized workflow for the expression and purification of neurotensin receptors.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body-img#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mazanet, J., & Mazella, J. (n.d.). Purification of Neurotensin Receptor from Newborn Mouse
Brain by Affinity Chromatography. Methods in Molecular Biology.

Tucker, J., & Grisshammer, R. (1996). Purification of a rat neurotensin receptor expressed

in Escherichia coli. Biochemical Journal, 317(Pt 3), 891–899. Retrieved from [Link]

Tucker, J., & Grisshammer, R. (1996). Purification of a rat neurotensin receptor expressed

in Escherichia coli. Biochemical Journal. Retrieved from [Link]

Harding, P. J., et al. (2005). Neurotensin receptor type 1: Escherichia coli expression,

purification, characterization and biophysical study. Biochemical Society Transactions, 33(Pt

5), 1014–1017. Retrieved from [Link]

Egloff, P., et al. (2014). Structure of signaling-competent neurotensin receptor 1 obtained by

directed evolution in Escherichia coli. Proceedings of the National Academy of Sciences,

111(6), E655–E662. Retrieved from [Link]

Otvos, F., et al. (2000). Expression and Purification of Recombinant Neurotensin in

Escherichia coli. Protein Expression and Purification, 18(3), 362-369. Retrieved from [Link]

Yin, Y., et al. (2019). Structure of the Neurotensin Receptor 1 in complex with β-arrestin 1.

Nature, 574(7778), 433–438. Retrieved from [Link]

Hardy, D. J., et al. (2021). Detergent-free solubilisation & purification of a G protein coupled

receptor using a polymethacrylate polymer. Biochimica et Biophysica Acta (BBA) -

Biomembranes, 1863(1), 183461. Retrieved from [Link]

Weiß, H. M., & Grisshammer, R. (2002). Quantitative evaluation of neurotensin receptor

purification by immobilized metal affinity chromatography. Analytical Biochemistry, 307(2),

239-247. Retrieved from [Link]

Ladds, G., et al. (2017). The signaling signature of the neurotensin type 1 receptor with

endogenous ligands. Pharmacology, 101(1-2), 86-98. Retrieved from [Link]

LubioScience. (n.d.). GPCR - Structure, Function and Challenges. Retrieved from [Link]

Dror, R. O., et al. (2015). Structural Dynamics and Thermostabilization of Neurotensin
Receptor 1. Journal of the American Chemical Society, 137(12), 4066–4075. Retrieved from

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1217568/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://portlandpress.com/biochemj/article/317/3/891/55947/Purification-of-a-rat-neurotensin-receptor
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://portlandpress.com/biochemsoctrans/article/33/5/1014/64516/Neurotensin-receptor-type-1-Escherichia-coli
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.pnas.org/doi/10.1073/pnas.1316035111
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.sciencedirect.com/science/article/pii/S104659289990812X
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6908580/
https://pubmed.ncbi.nlm.nih.gov/33010321/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://pubmed.ncbi.nlm.nih.gov/12176059/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.karger.com/Article/Abstract/479860
https://www.lubio.ch/blog/gpcr-structure-function-and-challenges
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link]

Grisshammer, R. (2009). Purification of recombinant G-protein-coupled receptors. In

Methods in enzymology (Vol. 463, pp. 631-648). Academic Press. Retrieved from [Link]

Dror, R. O., et al. (2015). Structural Dynamics and Thermostabilization of Neurotensin
Receptor 1. Journal of the American Chemical Society, 137(12), 4066–4075. Retrieved from

[Link]

Clark, L. D., et al. (2022). Stabilization versus flexibility: detergent-dependent trade-offs in

neurotensin receptor 1 GPCR ensembles. bioRxiv. Retrieved from [Link]

Indiana University. (n.d.). ANALYSIS OF NEUROTENSIN RECEPTOR 1

CONFORMATIONAL DYNAMICS AND ALLOSTERIC INFLUENCES IN ACTIVATION. IU

ScholarWorks. Retrieved from [Link]

Selvam, B., et al. (2022). Activation Pathways of Neurotensin Receptor 1 Elucidated Using

Statistical Machine Learning. Journal of Chemical Information and Modeling, 62(8), 2004–

2014. Retrieved from [Link]

Fluidic Sciences Ltd. (2024, June 19). Why G protein-coupled receptors (GPCRs) are difficult

to study. Retrieved from [Link]

Clark, L. D., et al. (2023). Stabilization of pre-existing neurotensin receptor conformational

states by β-arrestin-1 and the biased allosteric modulator ML314. Nature Communications,

14(1), 3328. Retrieved from [Link]

Grisshammer, R., et al. (2010). Stability of the Neurotensin Receptor NTS1 Free in

Detergent Solution and Immobilized to Affinity Resin. Journal of Molecular Biology, 403(2),

246-260. Retrieved from [Link]

University of Nebraska Medical Center. (n.d.). Charge-Based Optimization of Neurotensin
for Neurotensin-Receptor-1 Targeting Utilizing a One-Bead One-Compound Peptide Library.

DigitalCommons@UNMC. Retrieved from [Link]

Clark, L. D., et al. (2022). The dynamic nature of neurotensin receptor 1 (NTS 1 ) allostery

and signaling bias. bioRxiv. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4410887/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3086702/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://pubs.acs.org/doi/10.1021/jacs.5b00220
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.biorxiv.org/content/10.1101/2022.09.23.509207v1
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://scholarworks.iu.edu/dspace/handle/2022/28363
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://pubs.acs.org/doi/10.1021/acs.jcim.2c00030
https://fluidic.com/resources/why-g-protein-coupled-receptors-gpcrs-are-difficult-to-study/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.scholars.northwestern.edu/en/publications/stabilization-of-pre-existing-neurotensin-receptor-conformation-3
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2953655/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://digitalcommons.unmc.edu/etd/322/
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.biorxiv.org/content/10.1101/2022.11.25.517983v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jaudzems, K., et al. (2023). Unravelling the mechanism of neurotensin recognition by

neurotensin receptor 1. Nature Communications, 14(1), 8049. Retrieved from [Link]

Kaczor, A. A., et al. (2015). Large-scale production and protein engineering of G protein-

coupled receptors for structural studies. Frontiers in Pharmacology, 6, 59. Retrieved from

[Link]

Bonaventura, J., et al. (2019). Overcoming the Challenges of Detecting GPCR

Oligomerization in the Brain. Frontiers in Pharmacology, 10, 29. Retrieved from [Link]

Ravula, T., & Ramamoorthy, A. (2019). Detergent-Free Isolation of Membrane Proteins and

Strategies to Study Them in a Near-Native Membrane Environment. Molecules, 24(22),

4037. Retrieved from [Link]

Vincent, J. P., et al. (1991). Neurotensin receptors: binding properties, transduction

pathways, and structure. Annals of the New York Academy of Sciences, 632, 114-128.

Retrieved from [Link]

GenScript USA Inc. (2014, August 24). Optimizing conditions for recombinant soluble protein

production in E. coli [Video]. YouTube. Retrieved from [Link]

Murray, D. T., et al. (2014). Detergent Optimized Membrane Protein Reconstitution in

Liposomes for Solid State NMR. Biochemistry, 53(32), 5265–5271. Retrieved from [Link]

Serrano-Vega, M. J., et al. (2008). Thermostabilization of the neurotensin receptor NTS1.

Protein engineering, design & selection : PEDS, 21(11), 667–675. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scholarworks.iu.edu [scholarworks.iu.edu]

2. scholars.northwestern.edu [scholars.northwestern.edu]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10711129/
https://www.frontiersin.org/articles/10.3389/fphar.2015.00059/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6387932/
https://www.mdpi.com/1420-3049/24/22/4037
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://pubmed.ncbi.nlm.nih.gov/1665426/
https://www.youtube.com/watch?v=0h95-j5GzLM
https://pubs.acs.org/doi/10.1021/bi500662m
https://www.benchchem.com/product/b549771/docs?utm_src=pdf-body#neurotensin-receptor-ntr-expression-and-purification-a-technical-support-guide
https://pubmed.ncbi.nlm.nih.gov/18617565/
https://www.benchchem.com/product/b549771?utm_src=pdf-custom-synthesis#bc-rfq
https://scholarworks.iu.edu/dspace/items/8f25bf72-c433-4bc4-9292-3470a4aa9f4f
https://www.scholars.northwestern.edu/en/publications/stabilization-of-pre-existing-neurotensin-receptor-conformational
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. GPCR - Structure, Function and Challenges - LubioScience [lubio.ch]

4. Why G protein-coupled receptors (GPCRs) are difficult to study - Fluidic Sciences Ltd %
[fluidic.com]

5. Purification of recombinant G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

6. Frontiers | Large-scale production and protein engineering of G protein-coupled receptors
for structural studies [frontiersin.org]

7. pnas.org [pnas.org]

8. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]

9. Detergent-free solubilisation & purification of a G protein coupled receptor using a
polymethacrylate polymer - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Purification of a rat neurotensin receptor expressed in Escherichia coli - PMC
[pmc.ncbi.nlm.nih.gov]

11. portlandpress.com [portlandpress.com]

12. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]

13. mdpi.com [mdpi.com]

14. Structure of the Neurotensin Receptor 1 in complex with β-arrestin 1 - PMC
[pmc.ncbi.nlm.nih.gov]

15. Quantitative evaluation of neurotensin receptor purification by immobilized metal affinity
chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Redirecting [linkinghub.elsevier.com]

To cite this document: BenchChem. [Neurotensin Receptor (NTR) Expression and
Purification: A Technical Support Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549771/docs#neurotensin-receptor-ntr-expression-
and-purification-a-technical-support-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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